Cas no 1803745-55-2 (1-(2-Bromo-6-(trifluoromethylthio)phenyl)-3-chloropropan-2-one)

• Product Name: 1-(2-Bromo-6-(trifluoromethylthio)phenyl)-3-chloropropan-2-one
• CAS No: 1803745-55-2
• MF: C₁₀H₇BrClF₃OS
• MW: 347.57919049263
• CID: 4975225
• Update Time: 2025-08-05

1-(2-Bromo-6-(trifluoromethylthio)phenyl)-3-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-6-(trifluoromethylthio)phenyl)-3-chloropropan-2-one

• Inchi： 1S/C10H7BrClF3OS/c11-8-2-1-3-9(17-10(13,14)15)7(8)4-6(16)5-12/h1-3H,4-5H2
• InChI Key： GNTHLGKLPUHOPT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1CC(CCl)=O)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• XLogP3: 4.6
• Topological Polar Surface Area: 42.4

Additional information on 1-(2-Bromo-6-(trifluoromethylthio)phenyl)-3-chloropropan-2-one

Professional Introduction to 1-(2-Bromo-6-(trifluoromethylthio)phenyl)-3-chloropropan-2-one (CAS No. 1803745-55-2)

1-(2-Bromo-6-(trifluoromethylthio)phenyl)-3-chloropropan-2-one is a sophisticated organic compound characterized by its intricate molecular structure, which includes both bromine and chlorine substituents on a phenyl ring, further modified by a trifluoromethylthio group. This compound, identified by its CAS number 1803745-55-2, has garnered significant attention in the chemical and pharmaceutical research communities due to its potential applications in drug discovery and synthetic chemistry.

The molecular framework of this compound consists of a propanone core attached to a phenyl ring that is halogenated at specific positions. The presence of both bromine and chlorine atoms makes it a versatile intermediate in organic synthesis, particularly in the development of more complex molecules. The trifluoromethylthio group introduces unique electronic properties, influencing the reactivity and stability of the compound, which is crucial for its utility in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with halogenated aromatic rings. The combination of bromine and chlorine in 1-(2-Bromo-6-(trifluoromethylthio)phenyl)-3-chloropropan-2-one suggests that it may exhibit interesting biological activities. This has prompted researchers to investigate its potential as a precursor for the synthesis of novel therapeutic agents.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop new treatments that target these pathological processes. The structural features of 1-(2-Bromo-6-(trifluoromethylthio)phenyl)-3-chloropropan-2-one make it an attractive candidate for such applications.

Recent studies have demonstrated that halogenated aromatic compounds can serve as effective scaffolds for kinase inhibition. The halogen atoms, particularly bromine and chlorine, can interact with various residues on the kinase active site, enhancing binding affinity and selectivity. Additionally, the trifluoromethylthio group can modulate the electronic properties of the molecule, further optimizing its interactions with the target enzyme.

The synthesis of 1-(2-Bromo-6-(trifluoromethylthio)phenyl)-3-chloropropan-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of bromine and chlorine substituents necessitates the use of specialized reagents and conditions to avoid unwanted side reactions. Despite these challenges, advances in synthetic methodology have made it increasingly feasible to produce complex halogenated compounds like this one on a scalable basis.

The pharmacological evaluation of 1-(2-Bromo-6-(trifluoromethylthio)phenyl)-3-chloropropan-2-one has revealed several promising properties. In vitro studies have shown that it can inhibit the activity of certain kinases with high selectivity, suggesting its potential as a lead compound for drug development. Furthermore, preliminary in vivo studies indicate that it may exhibit favorable pharmacokinetic properties, including good solubility and bioavailability.

The structural diversity offered by this compound makes it a valuable tool for medicinal chemists seeking to develop new therapeutic agents. By modifying various functional groups within its molecular framework, researchers can generate a library of derivatives with tailored biological activities. This approach has already led to the discovery of several novel kinase inhibitors that are currently being evaluated in clinical trials.

The future prospects for 1-(2-Bromo-6-(trifluoromethylthio)phenyl)-3-chloropropan-2-one are bright, given its potential applications in drug discovery and synthetic chemistry. As our understanding of kinase biology continues to expand, so too will the demand for innovative molecules like this one. Researchers are optimistic that further exploration will uncover additional therapeutic opportunities and refine synthetic strategies for producing high-quality intermediates.

In conclusion, 1-(2-Bromo-6-(trifluoromethylthio)phenyl)-3-chloropropan-2-one (CAS No. 1803745-55-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel kinase inhibitors and other therapeutic agents. As research in this field progresses, we can expect to see more applications emerge, further solidifying its importance in medicinal chemistry.